BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 9H-
Fluorene-2-carbaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 9H-Fluorene-2-carbaldehyde

Cat. No.: B1198980

Essential Safety and Handling Guide for 9H-
Fluorene-2-carbaldehyde

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 9H-Fluorene-2-carbaldehyde (CAS No: 30084-90-3) in a
laboratory setting. The information is intended for researchers, scientists, and professionals in
drug development to ensure safe handling and minimize risks.

Physical and Chemical Properties

9H-Fluorene-2-carbaldehyde is a light yellow, odorless powder.[1] A summary of its key
physical and chemical properties is presented below.
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Property

Value

Molecular Formula

C14H100[2][3]

Molecular Weight 194.23 g/mol [3][4][5][6]

Melting Point 82 -86°C/179.6 - 186.8 °F[1][2][3][6]
Boiling Point 367.1 £ 21.0 °C at 760 mmHg[2][3]
Flash Point 232.5 + 8.3 °C[2][3]

Density 1.2 + 0.1 g/cm3[2][3]

Appearance Light yellow powder solid[1][3]

Odor Odorless[1]

Stability Air sensitive; sensitive to light.[1]

Personal Protective Equipment (PPE)

To ensure personal safety when handling 9H-Fluorene-2-carbaldehyde, the following
personal protective equipment is mandatory.[2]

Protection Type Specification

Safety glasses with side-shields or goggles
Eye/Face Protection conforming to OSHA's 29 CFR 1910.133 or
European Standard EN166.[1]

Chemical-resistant, impervious gloves (e.g.,
Skin Protection nitrile rubber).[7] Protective work clothing or lab
coat.[7]

A NIOSH/MSHA approved respirator is required
) ) when dusts are generated.[8] A type N95 (US)
Respiratory Protection ] o
or type P1 (EN 143) respirator filter is

recommended.[2]

Handling and Storage
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Proper handling and storage are crucial to maintain the integrity of 9H-Fluorene-2-
carbaldehyde and ensure a safe laboratory environment.

Handling:

e Avoid all contact with skin and eyes.[1]

e Do not breathe in the dust.[1]

 All handling should be conducted in a well-ventilated area or a chemical fume hood.[9]

o Keep the compound under a nitrogen atmosphere to prevent degradation due to air
sensitivity.[1]

e Wash hands thoroughly after handling.[8]

Storage:

Store in a dry, cool, and well-ventilated place.[1]

Keep the container tightly closed.[1]

Store under a nitrogen atmosphere.[1]

Keep away from strong oxidizing agents, as they are incompatible.[1]

First Aid Measures

In case of exposure, follow these first aid procedures immediately:
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Exposure Route

First Aid Procedure

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. Get

medical attention.

Skin Contact

Wash off immediately with soap and plenty of
water while removing all contaminated clothing

and shoes. Get medical attention.[1]

Remove to fresh air. If not breathing, give

Inhalation o o ] )
artificial respiration. Get medical attention.[1]
Clean mouth with water and drink plenty of
) water afterwards. Do not induce vomiting. Call a
Ingestion

physician or poison control center immediately.

[1]

Spill and Disposal Procedures

Spill Management:

o Ensure adequate ventilation.

o Wear appropriate personal protective equipment as outlined above.[1]

» For solid spills, carefully sweep up the material and shovel it into a suitable, labeled

container for disposal.[1] Avoid generating dust.

e Prevent the chemical from entering drains.[8]

Disposal Plan: Chemical waste must be disposed of in accordance with local, regional, and

national regulations.[1]

» Waste Collection: Collect all waste material (including contaminated PPE and cleaning

materials) in a clearly labeled, sealed, and appropriate container.[9]

e Labeling: The waste container must be labeled as "Hazardous Waste" with the full chemical

name "9H-Fluorene-2-carbaldehyde" and relevant hazard symbols.[9]
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o Professional Disposal: Contact a licensed professional waste disposal service for pickup and
disposal. Incineration in a chemical incinerator with an afterburner and scrubber is a
recommended method.[9] Do not mix with other waste unless instructed by your institution's
Environmental Health and Safety (EHS) department.

Safe Handling Workflow

The following diagram illustrates the procedural workflow for the safe handling of 9H-Fluorene-
2-carbaldehyde from receipt to disposal.
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Preparation Emergency Protocol
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Caption: Workflow for safe handling of 9H-Fluorene-2-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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